
Ionomycin: A Technical Guide to its Chemical
Structure, Physical Properties, and Cellular

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ionomycin

Cat. No.: B1663694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ionomycin is a potent and selective calcium ionophore, an antibiotic, and a valuable tool in

biological research. Produced by the bacterium Streptomyces conglobatus, it is widely used to

increase the intracellular concentration of calcium ions (Ca²⁺) and to study calcium-dependent

signaling pathways. This technical guide provides an in-depth overview of the chemical

structure, physical properties, and key experimental applications of Ionomycin, with a focus on

its role in activating cellular signaling cascades.

Chemical Structure and Physical Properties
Ionomycin is a polyether antibiotic with a complex structure that includes a β-diketone and a

carboxylic acid group, which together form a chelation site for divalent cations, showing a high

affinity for Ca²⁺. It possesses 14 chiral centers, contributing to its specific biological activity.

Ionomycin is commercially available as a free acid and as a calcium salt.

Table 1: Chemical and Physical Properties of Ionomycin
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Property Value References

Molecular Formula C₄₁H₇₂O₉

Molar Mass 709.0050 g/mol

IUPAC Name

(4R,6S,8S,10Z,12R,14R,16E,1

8R,19R,20S,21S)-11,19,21-

trihydroxy-22-[(2S,5S)-5-

[(2R,5S)-5-[(1R)-1-

hydroxyethyl]-5-methyloxolan-

2-yl]-5-methyloxolan-2-

yl]-4,6,8,12,14,18,20-

heptamethyl-9-oxodocosa-

10,16-dienoic acid

Appearance Colorless Solid

Solubility

Insoluble in water. Soluble in

DMSO, ethanol, methanol,

DMF, fats, heptane, and

hexane.

Storage Store at -20°C.

Stability

In solution, stable for several

months at -20°C. Light-

sensitive.

Table 2: Chemical and Physical Properties of Ionomycin
(Calcium Salt)
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Property Value References

Molecular Formula C₄₁H₇₀O₉·Ca

Molecular Weight 747.07 g/mol

Appearance
Crystalline solid or translucent

film.

Solubility

Soluble in DMSO (approx. 1.6-

10 mg/ml) and ethanol

(approx. 20 mg/ml). Sparingly

soluble in aqueous buffers.

Storage
Store at -20°C, desiccated and

protected from light.

Stability

Lyophilized form is stable for at

least 2 years. In solution,

stable for up to 3-6 months at

-20°C.

Mechanism of Action and Signaling Pathways
Ionomycin acts as a mobile ion carrier, facilitating the transport of Ca²⁺ across biological

membranes, thereby increasing the cytosolic Ca²⁺ concentration. This influx of calcium is a

critical second messenger that triggers a variety of cellular responses, primarily through the

activation of calcium-dependent enzymes.

Ionomycin-Induced NFAT Activation
The primary signaling pathway activated by Ionomycin-mediated calcium influx is the

calcineurin-NFAT (Nuclear Factor of Activated T-cells) pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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